N-(2-methoxyphenyl)-2-(methylthio)benzamide
Overview
Description
N-(2-methoxyphenyl)-2-(methylthio)benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that belongs to the indole family. It was first synthesized in 2014 and has gained popularity as a research chemical.
Mechanism of Action
N-(2-methoxyphenyl)-2-(methylthio)benzamide-2201 acts as a potent agonist of the CB1 and CB2 receptors. It binds to these receptors and activates them, leading to a range of physiological and biochemical effects. These effects are similar to those seen with natural cannabinoids such as THC.
Biochemical and Physiological Effects:
This compound-2201 has been shown to have a range of biochemical and physiological effects. It has been found to increase dopamine release in the brain, which may be responsible for its psychoactive effects. It also has analgesic properties and has been shown to reduce pain in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-methoxyphenyl)-2-(methylthio)benzamide-2201 is its high affinity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and the effects of cannabinoids on the body. However, one of the limitations of this compound-2201 is its relatively short half-life, which may make it difficult to study its long-term effects.
Future Directions
There are a number of future directions for research on N-(2-methoxyphenyl)-2-(methylthio)benzamide-2201. One area of interest is its potential use as a treatment for pain and inflammation. It may also have potential as a treatment for conditions such as anxiety and depression. Further research is needed to fully understand the effects of this compound-2201 and its potential therapeutic applications.
In conclusion, this compound-2201 is a synthetic cannabinoid that has gained popularity as a research chemical. It has high affinity for the CB1 and CB2 receptors and has a range of biochemical and physiological effects. While it has limitations, it has potential for use in scientific research and may have therapeutic applications in the future.
Scientific Research Applications
N-(2-methoxyphenyl)-2-(methylthio)benzamide-2201 has been extensively studied for its potential use in scientific research. It has been found to have high affinity for the CB1 and CB2 receptors, which are involved in the endocannabinoid system. This makes it a useful tool for studying the effects of cannabinoids on the body.
properties
IUPAC Name |
N-(2-methoxyphenyl)-2-methylsulfanylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2S/c1-18-13-9-5-4-8-12(13)16-15(17)11-7-3-6-10-14(11)19-2/h3-10H,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEFNDXZNWILIQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=CC=CC=C2SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-cyclohexyl-3-hydroxy-4-(4-methylphenyl)-4,8-dihydro-1H-pyrazolo[3,4-e][1,4]thiazepin-7(6H)-one](/img/structure/B4175974.png)
![ethyl {1-[(ethylamino)carbonyl]-3-oxodecahydro-2-quinoxalinyl}acetate](/img/structure/B4175993.png)
![N-[4-({[4-acetyl-1-cyclohexyl-5-methyl-2-oxo-3-(trifluoromethyl)-2,3-dihydro-1H-pyrrol-3-yl]amino}sulfonyl)phenyl]acetamide](/img/structure/B4175997.png)
![2-{4-[({2-[4-(aminosulfonyl)phenyl]ethyl}amino)methyl]-2-methoxyphenoxy}-N-(tert-butyl)acetamide hydrochloride](/img/structure/B4175998.png)
![5-bromo-N-({[3-chloro-2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)-2-methoxybenzamide](/img/structure/B4176014.png)
![4-({4-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)benzenesulfonamide hydrochloride](/img/structure/B4176022.png)
![4'-acetyl-2-amino-6-bromo-5'-methyl-2'-oxo-1',2'-dihydrospiro[chromene-4,3'-pyrrole]-3-carbonitrile](/img/structure/B4176040.png)
![7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine](/img/structure/B4176047.png)
![3,4,5-triethoxy-N-{[(6-hydroxy-1-naphthyl)amino]carbonothioyl}benzamide](/img/structure/B4176066.png)
![6-(3,4-dimethoxyphenyl)-2-[(4-methyl-1-piperazinyl)carbonyl]-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine](/img/structure/B4176069.png)